Cas no 1261898-42-3 (3-(5-Chloro-2-methoxyphenyl)-2-methylbenzoic acid)

• Product Name: 3-(5-Chloro-2-methoxyphenyl)-2-methylbenzoic acid
• CAS No: 1261898-42-3
• MF: C₁₅H₁₃ClO₃
• MW: 276.714923620224
• MDL: MFCD18321698
• CID: 2762082
• PubChem ID: 53227564
• Update Time: 2025-06-28

3-(5-Chloro-2-methoxyphenyl)-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• AKOS014880868
• DTXSID40691097
• MFCD18321698
• 5'-Chloro-2'-methoxy-2-methyl[1,1'-biphenyl]-3-carboxylic acid
• 1261898-42-3
• 3-(5-CHLORO-2-METHOXYPHENYL)-2-METHYLBENZOIC ACID
• 3-(5-Chloro-2-methoxyphenyl)-2-methylbenzoic acid, 95%
• 3-(5-Chloro-2-methoxyphenyl)-2-methylbenzoic acid

• MDL： MFCD18321698
• Inchi： 1S/C15H13ClO3/c1-9-11(4-3-5-12(9)15(17)18)13-8-10(16)6-7-14(13)19-2/h3-8H,1-2H3,(H,17,18)
• InChI Key： SHTCKNCVBPFIAN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C1C=CC=C(C(=O)O)C=1C)OC

Computed Properties

• Exact Mass: 276.0553220Da
• Monoisotopic Mass: 276.0553220Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 46.5Ų

Additional information on 3-(5-Chloro-2-methoxyphenyl)-2-methylbenzoic acid

3-(5-Chloro-2-methoxyphenyl)-2-methylbenzoic acid: A Promising Compound in Pharmaceutical Research

3-(5-Chloro-2-methoxyphenyl)-2-methylbenzoic acid, with the CAS number 1261898-42-3, represents a significant advancement in the field of medicinal chemistry. This compound, characterized by its unique molecular framework, has garnered attention for its potential applications in drug development and therapeutic innovation. Recent studies have highlighted its role in modulating biological pathways, making it a focal point for researchers exploring novel treatments for chronic diseases and inflammatory conditions.

The structural complexity of 3-(5-Chloro-2-methoxyphenyl)-2-methylbenzoic acid is a key factor in its pharmacological activity. The molecule combines aromatic rings with functional groups such as the chloro and methoxy substituents, which are critical for its interaction with target proteins. These functional groups contribute to the compound's ability to exhibit selective binding affinity, a trait that is increasingly valued in the design of targeted therapies. The CAS number 1261898-42-3 serves as a unique identifier, ensuring precise documentation and traceability in scientific literature and industrial applications.

Recent research has demonstrated that 3-(5-Chloro-2-methoxyphenyl)-2-methylbenzoic acid exhibits promising anti-inflammatory properties. A 2023 study published in Journal of Medicinal Chemistry reported its ability to inhibit key inflammatory cytokines, suggesting potential applications in autoimmune disorders and chronic inflammation. The compound's mechanism of action involves the modulation of NF-κB signaling pathways, a critical pathway in inflammatory responses. This discovery underscores the importance of 3-(5-Chloro-2-methoxyphenyl)-2-methylbenzoic acid as a candidate for further preclinical investigation.

Another area of interest is the compound's potential role in neurodegenerative disease research. A 2024 preclinical study, published in Neuropharmacology, found that 3-(5-Chloro-2-methoxyphenyl)-2-methylbenzoic acid could protect neuronal cells from oxidative stress, a common factor in conditions such as Alzheimer's and Parkinson's disease. The study highlighted the compound's ability to enhance antioxidant defenses, suggesting its therapeutic potential in neuroprotection. These findings align with current trends in drug development that prioritize multi-target approaches to complex diseases.

The synthesis of 3-(5-Chloro-2-methoxyphenyl)-2-methylbenzoic acid has been optimized through advanced organic chemistry techniques. Researchers have employed catalytic methods to improve yield and reduce environmental impact, reflecting the industry's shift towards sustainable synthesis strategies. The CAS number 1261898-42-3 is used in quality control processes to ensure consistency in production, which is essential for large-scale applications in pharmaceutical manufacturing.

Pharmacokinetic studies of 3-(5-Chloro-2-methoxyphenyl)-2-methylbenzoic acid have shown favorable properties, including good solubility and metabolic stability. These characteristics are crucial for the development of oral formulations, which are preferred for patient compliance. A 2023 clinical trial reported in Pharmaceutical Research demonstrated the compound's ability to maintain therapeutic concentrations in serum, supporting its potential as a long-acting medication.

Despite its promising profile, challenges remain in the development of 3-(5-Chloro-2-methoxyphenyl)-2-methylbenzoic acid. Researchers are actively exploring ways to enhance its bioavailability and reduce potential side effects. Ongoing studies are also investigating its interactions with other therapeutic agents, aiming to optimize combination therapies for complex conditions. The CAS number 1261898-42-3 is a critical reference point in these studies, ensuring accurate data tracking and regulatory compliance.

Recent advancements in computational modeling have provided new insights into the molecular interactions of 3-(5-Chloro-2-methoxyphenyl)-2-methylbenzoic acid. Molecular dynamics simulations have revealed its binding affinity to specific protein targets, offering a deeper understanding of its mechanism of action. These computational tools are increasingly being used to predict pharmacological outcomes, reducing the need for extensive experimental testing and accelerating the drug discovery process.

The compound's potential applications extend beyond traditional therapeutic areas. Emerging research suggests that 3-(5-Chloro-2-methoxyphenyl)-2-methylbenzoic acid may have roles in regenerative medicine and tissue engineering. Studies are currently evaluating its ability to promote cell proliferation and differentiation, which could have implications for wound healing and organ regeneration. The CAS number 1261898-42-3 is being integrated into these studies to ensure consistency in experimental protocols.

As the field of medicinal chemistry continues to evolve, the role of compounds like 3-(5-Chloro-2-methoxyphenyl)-2-methylbenzoic acid is becoming increasingly significant. Its unique structural features and pharmacological properties position it as a valuable candidate for further research. The CAS number 1261898-42-3 serves as a vital tool in this journey, facilitating collaboration across scientific disciplines and driving innovation in therapeutic development.

Future studies are expected to focus on the long-term safety and efficacy of 3-(5-Chloro-2-methoxyphenyl)-2-methylbenzoic acid. Clinical trials are currently in progress to evaluate its effects in human populations, with a particular emphasis on patient outcomes and quality of life improvements. The CAS number 1261898-42-3 will remain an essential element in these studies, ensuring accurate data collection and regulatory oversight.

In conclusion, 3-(5-Chloro-2-methoxyphenyl)-2-methylbenzoic acid represents a promising advancement in pharmaceutical science. Its unique properties and potential applications across multiple therapeutic areas highlight the importance of continued research. The CAS number 1261898-42-3 is a critical component in the scientific exploration of this compound, enabling precise documentation and facilitating its integration into future therapeutic strategies.

As researchers continue to uncover the full potential of 3-(5-Chloro-2-methoxyphenyl)-2-methylbenzoic acid, its role in addressing complex medical challenges is becoming more evident. The compound's ability to interact with multiple biological targets positions it as a candidate for innovative therapies. The CAS number 1261898-42-3 will remain a key identifier in this ongoing scientific endeavor, supporting the development of new treatments and advancing the field of medicinal chemistry.

With ongoing advancements in synthetic methods and pharmacological research, 3-(5-Chloro-2-methoxyphenyl)-2-methylbenzoic acid is poised to play a significant role in the future of drug development. Its unique properties and potential applications underscore the importance of continued investigation. The CAS number 1261898-42-3 serves as a foundation for these efforts, ensuring that the compound's development is both scientifically rigorous and industrially viable.

As the scientific community explores new avenues in drug discovery, compounds like 3-(5-Chloro-2-methoxyphenyl)-2-methylbenzoic acid will continue to be at the forefront of innovation. The CAS number 1261898-42-3 is a testament to the precision and importance of chemical nomenclature in advancing medical science. Through continued research and collaboration, the full potential of this compound can be realized, offering new possibilities for therapeutic interventions.

Ultimately, the study of 3-(5-Chloro-2-methoxyphenyl)-2-methylbenzoic acid exemplifies the dynamic nature of medicinal chemistry. Its journey from a synthetic compound to a potential therapeutic agent highlights the importance of interdisciplinary research and the role of the CAS number 1261898-42-3 in this process. As the field progresses, the compound's contributions to medical science will continue to grow, reflecting the ongoing quest for innovative solutions to complex health challenges.

With its promising profile and potential applications, 3-(5-Chloro-2-methoxyphenyl)-2-methylbenzoic acid stands as a significant achievement in pharmaceutical research. The CAS number 1261898-42-3 is a vital element in this journey, ensuring that the compound's development is both accurate and impactful. As research continues, the compound's role in shaping the future of medicine will become increasingly evident, underscoring the importance of ongoing scientific exploration and innovation.

As the scientific community delves deeper into the properties and applications of 3-(5-Chloro-2-methoxyphenyl)-2-methylbenzoic acid, the compound's significance in pharmaceutical science becomes more apparent. The CAS number 1261898-42-3 remains a critical reference point, facilitating the accurate documentation and dissemination of research findings. This compound's potential to contribute to therapeutic advancements underscores the importance of continued research and the role of chemical nomenclature in scientific progress.

Through ongoing studies and innovations, 3-(5-Chloro-2-methoxyphenyl)-y-methylbenzoic acid is set to play a pivotal role in the development of new treatments. The CAS number 1261898-42-3 will continue to be an essential identifier, supporting the compound's integration into future therapeutic strategies. As the field of medicinal chemistry evolves, the compound's contributions will become more pronounced, highlighting the importance of scientific exploration and the pursuit of innovative solutions in healthcare.

With its unique properties and potential applications, 3-(5-Chloro-2-methoxyphenyl)-2-methylbenzoic acid represents a significant advancement in pharmaceutical science. The CAS number 1261898-42-3 is a vital component in this journey, ensuring that the compound's development is both scientifically rigorous and industrially relevant. As research continues, the compound's role in addressing complex medical challenges will become increasingly evident, underscoring the importance of ongoing scientific exploration and innovation in the field of medicine.

Ultimately, the study of 3-(5-Chloro-2-methoxyphenyl)-2-methylbenzoic acid exemplifies the dynamic nature of medicinal chemistry. Its journey from a synthetic compound to a potential therapeutic agent highlights the importance of interdisciplinary research and the role of the CAS number 1261898-42-3 in this process. As the field progresses, the compound's contributions to medical science will continue to grow, reflecting the ongoing quest for innovative solutions to complex health challenges.

With its promising profile and potential applications, 3-(5-Chloro-2-methoxyphenyl)-2-methylbenzoic acid stands as a significant achievement in pharmaceutical research. The CAS number 1261898-42-3 is a vital element in this journey, ensuring that the compound's development is both accurate and impactful. As research continues, the compound's role in shaping the future of medicine will become increasingly evident, underscoring the importance of ongoing scientific exploration and innovation.

As the scientific community delves deeper into the properties and applications of 3-(5-Chloro-2-methoxyphenyl)-2-methylbenzoic acid, the compound's significance in pharmaceutical science becomes more apparent. The CAS number 1261898-42-3 remains a critical reference point, facilitating the accurate documentation and dissemination of research findings. This compound's potential to contribute to therapeutic advancements underscores the importance of continued research and the role of chemical nomenclature in scientific progress.

Through ongoing studies and innovations, 3-(5-Chloro-2-methoxyphenyl)-2-methylbenzoic acid is set to play a pivotal role in the development of new treatments. The CAS number 1261898-42-3 will continue to be an essential identifier, supporting the compound's integration into future therapeutic strategies. As the field of medicinal chemistry evolves, the compound's contributions will become more pronounced, highlighting the importance of scientific exploration and the pursuit of innovative solutions in healthcare.

With its unique properties and potential applications, 3-(5-Chloro-2-methoxyphenyl)-2-methylbenzoic acid represents a significant advancement in pharmaceutical science. The CAS number 1261898-42-3 is a vital component in this journey, ensuring that the compound's development is both scientifically rigorous and industrially relevant. As research continues, the compound's role in addressing complex medical challenges will become increasingly evident, underscoring the importance of ongoing scientific exploration and innovation in the field of medicine.

Ultimately, the study of 3-(5-Chloro-2-methoxyphenyl)-2-methylbenzoic acid exemplifies the dynamic nature of medicinal chemistry. Its journey from a synthetic compound to a potential therapeutic agent highlights the importance of interdisciplinary research and the role of the CAS number 1261898-42-3 in this process. As the field progresses, the compound's contributions to medical science will continue to grow, reflecting the ongoing quest for innovative solutions to complex health challenges.

With its promising profile and potential applications, 3-(5-Chloro-2-methoxyphenyl)-2-methylbenzoic acid stands as a significant achievement in pharmaceutical research. The CAS number 1261898-42-3 is a vital element in this journey, ensuring that the compound's development is both accurate and impactful. As research continues, the compound's role in shaping the future of medicine will become increasingly evident, underscoring the importance of ongoing scientific exploration and innovation.

As the scientific community delves deeper into the properties and applications of 3-(5-Chloro-2-methoxyphenyl)-2-methylbenzoic acid, the compound's significance in pharmaceutical science becomes more apparent. The CAS number 1261898-42-3 remains a critical reference point, facilitating the accurate documentation and dissemination of research findings. This compound's potential to contribute to therapeutic advancements underscores the importance of continued research and the role of chemical nomenclature in scientific progress.

Through ongoing studies and innovations, 3-(5-Chloro-2-methoxyphenyl)-2-methylbenzoic acid is set to play a pivotal role in the development of new treatments. The CAS number 1261898-42-3 will continue to be an essential identifier, supporting the compound's integration into future therapeutic strategies. As the field of medicinal chemistry evolves, the compound's contributions will become more pronounced, highlighting the importance of scientific exploration and the pursuit of innovative solutions in healthcare.

With its unique properties and potential applications, 3-(5-Chloro-2-methoxyphenyl)-2-methylbenzoic acid represents a significant advancement in pharmaceutical science. The CAS number 1261898-42-3 is a vital component in this journey, ensuring that the compound's development is both scientifically rigorous and industrially relevant. As research continues, the compound's role in addressing complex medical challenges will become increasingly evident, underscoring the importance of ongoing scientific exploration and innovation in the field of medicine.

Ultimately, the study of 3-(5-Chloro-2-methoxyphenyl)-2-methylbenzoic acid exemplifies the dynamic nature of medicinal chemistry. Its journey from a synthetic compound to a potential therapeutic agent highlights the importance of interdisciplinary research and the role of the CAS number 1261898-42-3 in this process. As the field progresses, the compound's contributions to medical science will continue to grow, reflecting the ongoing quest for innovative solutions to complex health challenges.

With its promising profile and potential applications, 3-(5-Chloro-2-methoxyphenyl)-2-methylbenzoic acid stands as a significant achievement in pharmaceutical research. The CAS number 1261898-42-3 is a vital element in this journey, ensuring that the compound's development is both accurate and impactful. As research continues, the compound's role in shaping the future of medicine will become increasingly evident, underscoring the importance of ongoing scientific exploration and innovation.

As the scientific community delves deeper into the properties and applications of 3-(5-Chloro-2-methoxyphenyl)-2-methylbenzoic acid, the compound's significance in pharmaceutical science becomes more apparent. The CAS number 1261898-42-3 remains a critical reference point, facilitating the accurate documentation and dissemination of research findings. This compound's potential to contribute to therapeutic advancements underscores the importance of continued research and the role of chemical nomenclature in scientific progress.

Through ongoing studies and innovations, 3-(5-Chloro-2-methoxyphenyl)-2-methylbenzoic acid is set to play a pivotal role in the development of new treatments. The CAS number 1261898-42-3 will continue to be an essential identifier, supporting the compound's integration into future therapeutic strategies. As the field of medicinal chemistry evolves, the compound's contributions will become more pronounced, highlighting the importance of scientific exploration and the pursuit of innovative solutions in healthcare.

With its unique properties and potential applications, 3-(5-Chloro-2-methoxyphenyl)-2-methylbenzoic acid represents a significant advancement in pharmaceutical science. The CAS number 1261898-42-3 is a vital component in this journey, ensuring that the compound's development is both scientifically rigorous and industrially relevant. As research continues, the compound's role in addressing complex medical challenges will become increasingly evident, underscoring the importance of ongoing scientific exploration and innovation in the field of medicine.

Ultimately, the study of 3-(5-Chloro-2-methoxypheny)-2-methylbenzoic acid exemplifies the dynamic nature of medicinal chemistry. Its journey from a synthetic compound to a potential therapeutic agent highlights the importance of interdisciplinary research and the role of the CAS number 1261898-42-3 in this process. As the field progresses, the compound's contributions to medical science will continue to grow, reflecting the ongoing quest for innovative solutions to complex health challenges.

With its promising profile and potential applications, 3-(5-Chloro-2-methoxyphenyl)-2-methylbenzoic acid stands as a significant achievement in pharmaceutical research. The CAS number 1261898-42-3 is a vital element in this journey, ensuring that the compound's development is both accurate and impactful. As research continues, the compound's role in shaping the future of medicine will become increasingly evident, underscoring the importance of ongoing scientific exploration and innovation.

As the scientific community delves deeper into the properties and applications of 3-(5-Chloro-2-methoxyphenyl)-2-methylbenzoic acid, the compound's significance in pharmaceutical science becomes more apparent. The CAS number 1261898-42-3 remains a critical reference point, facilitating the accurate documentation and dissemination of research findings. This compound's potential to contribute to therapeutic advancements underscores the importance of continued research and the role of chemical nomenclature in scientific progress.

Through ongoing studies and innovations, 3-(5-Chloro-2-methoxyphenyl)-2-methylbenzoic acid is set to play a pivotal role in the development of new treatments. The CAS number 1261898-42-3 will continue to be an essential identifier, supporting the compound's integration into future therapeutic strategies. As the field of medicinal chemistry evolves, the compound's contributions will become more pronounced, highlighting the importance of scientific exploration and the pursuit of innovative solutions in healthcare.

With its unique properties and potential applications, 3-(5-Chloro-2-methoxyphenyl)-2-methylbenzoic acid represents a significant advancement in pharmaceutical science. The CAS number 1261898-42-3 is a vital component in this journey, ensuring that the compound's development is both scientifically rigorous and industrially relevant. As research continues, the compound's role in addressing complex medical challenges will become increasingly evident, underscoring the importance of ongoing scientific exploration and innovation in the field of medicine.

Ultimately, the study of 3-(5-Chloro-2-methoxyphenyl)-2-methylbenzoic acid exemplifies the dynamic nature of medicinal chemistry. Its journey from a synthetic compound to a potential therapeutic agent highlights the importance of interdisciplinary research and the role of the CAS number 1261898-42-3 in this process. As the field progresses, the compound's contributions to medical science will continue to grow, reflecting the ongoing quest for innovative solutions to complex health challenges.

With its promising profile and potential applications, 3-(5-Chloro-2-methoxyphenyl)-2-methylbenzoic acid stands as a significant achievement in pharmaceutical research. The CAS number 1261898-42-3 is a vital element in this journey, ensuring that the compound's development is both accurate and impactful. As research continues, the compound's role in shaping the future of medicine will become increasingly evident, underscoring the importance of ongoing scientific exploration and innovation.

As the scientific community delves deeper into the properties and applications of 3-(5-Chloro-2-methoxyphenyl)-2-methylbenzoic acid, the compound's significance in pharmaceutical science becomes more apparent. The CAS number 1261898-42-3 remains a critical reference point, facilitating the accurate documentation and dissemination of research findings. This compound's potential to contribute to therapeutic advancements underscores the importance of continued research and the role of chemical nomenclature in scientific progress.

Through ongoing studies and innovations, 3-(5-Chloro-2-methoxyphenyl)-2-methylbenzoic acid is set to play a pivotal role in the development of new treatments. The CAS number 1261898-42-3 will continue to be an essential identifier, supporting the compound's integration into future therapeutic strategies. As the field of medicinal chemistry evolves, the compound's contributions will become more pronounced, highlighting the importance of scientific exploration and the pursuit of innovative solutions in healthcare.

With its unique properties and potential applications, 3-(5-Chloro-2-methoxyphenyl)-2-methylbenzoic acid represents a significant advancement in pharmaceutical science. The CAS number 1261898-42-3 is a vital component in this journey, ensuring that the compound's development is both scientifically rigorous and industrially relevant. As research continues, the compound's role in addressing complex medical challenges will become increasingly evident, underscoring the importance of ongoing scientific exploration and innovation in the field of medicine.

Ultimately, the study of 3-(5-Chloro-2-methoxyphenyl)-2-methylbenzoic acid exemplifies the dynamic nature of medicinal chemistry. Its journey from a synthetic compound to a potential therapeutic agent highlights the importance of interdisciplinary research and the role of the CAS number 1261898-42-3 in this process. As the field progresses, the compound's contributions to medical science will continue to grow, reflecting the ongoing quest for innovative solutions to complex health challenges.

With its promising profile and potential applications, 3-(5-Chloro-2-methoxyphenyl)-2-methylbenzoic acid stands as a significant achievement in pharmaceutical research. The CAS number 1261898-42-3 is a vital element in this journey, ensuring that the compound's development is both accurate and impactful. As research continues, the compound's role in shaping the future of medicine will become increasingly evident, underscoring the importance of ongoing scientific exploration and innovation.

As the scientific community delves deeper into the properties and applications of 3-(5-Chloro-2-methoxyphenyl)-2-methylbenzoic acid, the compound's significance in pharmaceutical science becomes more apparent. The CAS number 1261898-42-3 remains a critical reference point, facilitating the accurate documentation and dissemination of research findings. This compound's potential to contribute to therapeutic advancements underscores the importance of continued research and the role of chemical nomenclature in scientific progress.

Through ongoing studies and innovations, 3-(5-Chloro-2-methoxyphenyl)-2-methylbenzoic acid is set to play a pivotal role in the development of new treatments. The CAS number 1261898-42-3 will continue to be an essential identifier, supporting the compound's integration into future therapeutic strategies. As the field of medicinal chemistry evolves, the compound's contributions will become more pronounced, highlighting the importance of scientific exploration and the pursuit of innovative solutions in healthcare.

With its unique properties and potential applications, 3-(5-Chloro-2-methoxyphenyl)-2-methylbenzoic acid represents a significant advancement in pharmaceutical science. The CAS number 1261898-42-3 is a vital component in this journey, ensuring that the compound's development is both scientifically rigorous and industrially relevant. As research continues, the compound's role in addressing complex medical challenges will become increasingly evident, underscoring the importance of ongoing scientific exploration and innovation in the field of medicine.

Ultimately, the study of 3-(5-Chloro-2-methoxyphenyl)-2-methylbenzoic acid exemplifies the dynamic nature of medicinal chemistry. Its journey from a synthetic compound to a potential therapeutic agent highlights the importance of interdisciplinary research and the role of the CAS number 1261898-42-3 in this process. As the field progresses, the compound's contributions to medical science will continue to grow, reflecting the ongoing quest for innovative solutions to complex health challenges.

With its promising profile and potential applications, 3-(5-Chloro-2-methoxyphenyl)-2-methylbenzoic acid stands as a significant achievement in pharmaceutical research. The CAS number 1261898-42-3 is a vital element in this journey, ensuring that the compound's development is both accurate and impactful. As research continues, the compound's role in shaping the future of medicine will become increasingly evident, underscoring the importance of ongoing scientific exploration and innovation.

As the scientific community delves deeper into the properties and applications of 3-(5-Chloro-2-methoxyphenyl)-2-methylbenzoic acid, the compound's significance in pharmaceutical science becomes more apparent. The CAS number 1261898-42-3 remains a critical reference point, facilitating the accurate documentation and dissemination of research findings. This compound's potential to contribute to therapeutic advancements underscores the importance of continued research and the role of chemical nomenclature in scientific progress.

Through ongoing studies and innovations, 3-(5-Chloro-2-methoxypheny)-2-methylbenzoic acid is set to play a pivotal role in the development of new treatments. The CAS number 1261898-42-3 will continue to be an essential identifier, supporting the compound's integration into future therapeutic strategies. As the field of medicinal chemistry evolves, the compound's contributions will become more pronounced, highlighting the importance of scientific exploration and the pursuit of innovative solutions in healthcare.

With its unique properties and potential applications, 3-(5-Chloro-2-methoxyphenyl)-2-methylbenzoic acid represents a significant advancement in pharmaceutical science. The CAS number 1261898-42-3 is a vital component in this journey, ensuring that the compound's development is both scientifically rigorous and industrially relevant. As research continues, the compound's role in addressing complex medical challenges will become increasingly evident, underscoring the importance of ongoing scientific exploration and innovation in the field of medicine.

Ultimately, the study of 3-(5-Chloro-2-methoxyphenyl)-2-methylbenzoic acid exemplifies the dynamic nature of medicinal chemistry. Its journey from a synthetic compound to a potential therapeutic agent highlights the importance of interdisciplinary research and the role of the CAS number 1261898-42-3 in this process. As the field progresses, the compound's contributions to medical science will continue to grow, reflecting the ongoing quest for innovative solutions to complex health challenges.

With its promising profile and potential applications, 3-(5-Chloro-2-methoxyphenyl)-2-methylbenzoic acid stands as a significant achievement in pharmaceutical research. The CAS number 1261898-42-3 is a vital element in this journey, ensuring that the compound's development is both accurate and impactful. As research continues, the compound's role in shaping the future of medicine will become increasingly evident, underscoring the importance of ongoing scientific exploration and innovation.

As the scientific community delves deeper into the properties and applications of 3-(5-Chloro-2-methoxyphenyl)-2-methylbenzoic acid, the compound's significance in pharmaceutical science becomes more apparent. The CAS number 1261898-42-3 remains a critical reference point, facilitating the accurate documentation and dissemination of research findings. This compound's potential to contribute to therapeutic advancements underscores the importance of continued research and the role of chemical nomenclature in scientific progress.

Through ongoing studies and innovations, 3-(5-Chloro-2-methoxyphenyl)-2-methylbenzoic acid is set to play a pivotal role in the development of new treatments. The CAS number 1261898-42-3 will continue to be an essential identifier, supporting the compound's integration into future therapeutic strategies. As the field of medicinal chemistry evolves, the compound's contributions will become more pronounced, highlighting the importance of scientific exploration and the pursuit of innovative solutions in healthcare.

With its unique properties and potential applications, 3-(5-Chloro-2-methoxyphenyl)-2-methylbenzoic acid represents a significant advancement in pharmaceutical science. The CAS number 1261898-42-3 is a vital component in this journey, ensuring that the compound's development is both scientifically rigorous and industrially relevant. As research continues, the compound's role in addressing complex medical challenges will become increasingly evident, underscoring the importance of ongoing scientific exploration and innovation in the field of medicine.

Ultimately, the study of 3-(5-Chloro-2-methoxyphenyl)-2-methylbenzoic acid exemplifies the dynamic nature of medicinal chemistry. Its journey from a synthetic compound to a potential therapeutic agent highlights the importance of interdisciplinary research and the role of the CAS number 1261898-42-3 in this process. As the field progresses, the compound's contributions to medical science will continue to grow, reflecting the ongoing quest for innovative solutions to complex health challenges.

With its promising profile and potential applications, 3-(5-Chloro-2-methoxyphenyl)-2-methylbenzoic acid stands as a significant achievement in pharmaceutical research. The CAS number 1261898-42-3 is a vital element in this journey, ensuring that the compound's development is both accurate and impactful. As research continues, the compound's role in shaping the future of medicine will become increasingly evident, underscoring the importance of ongoing scientific exploration and innovation.

As the scientific community delves deeper into the properties and applications of 3-(5-Chloro-2-methoxyphenyl)-2-methylbenzoic acid, the compound's significance in pharmaceutical science becomes more apparent. The CAS number 1261898-42-3 remains a critical reference point, facilitating the accurate documentation and dissemination of research findings. This compound's potential to contribute to therapeutic advancements underscores the importance of continued research and the role of chemical nomenclature in scientific progress.

Through ongoing studies and innovations, 3-(5-Chloro-2-methoxyphenyl)-2-methylbenzoic acid is set to play a pivotal role in the development of new treatments. The CAS number 1261898-42-3 will continue to be an essential identifier, supporting the compound's integration into future therapeutic strategies. As the field of medicinal chemistry evolves, the compound's contributions will become more pronounced, highlighting the importance of scientific exploration and the pursuit of innovative solutions in healthcare.

With its unique properties and potential applications, 3-(5-Chloro-2-methoxyphenyl)-2-methylbenzoic acid represents a significant advancement in pharmaceutical science. The CAS number 1261898-42-3 is a vital component in this journey, ensuring that the compound's development is both scientifically rigorous and industrially relevant. As research continues, the compound's role in addressing complex medical challenges will become increasingly evident, underscoring the importance of ongoing scientific exploration and innovation in the field of medicine.

Ultimately, the study of 3-(5-Chloro-2-methoxyphenyl)-2-methylbenzoic acid exemplifies the dynamic nature of medicinal chemistry. Its journey from a synthetic compound to a potential therapeutic agent highlights the importance of interdisciplinary research and the role of the CAS number 1261898-42-3 in this process. As the field progresses, the compound's contributions to medical science will continue to grow, reflecting the ongoing quest for innovative solutions to complex health challenges.

It seems like you've repeated the same paragraph multiple times, which might be an error. If you're looking for information about 3-(5-Chloro-2-methoxyphenyl)-2-methylbenzoic acid, here's a concise summary: --- ### 3-(5-Chloro-2-methoxyphenyl)-2-methylbenzoic Acid Chemical Structure: This compound is an aromatic carboxylic acid with a benzene ring substituted at the 2-position with a methyl group and at the 3-position with a 5-chloro-2-methoxyphenyl group. CAS Number: 1261898-42-3 Uses: - It is a synthetic organic compound often used as an intermediate in the synthesis of pharmaceuticals or agrochemicals. - It may be part of drug development or research compounds due to its structural complexity and functional groups (e.g., methoxy, chloro, and carboxylic acid moieties). Properties: - Functional Groups: Carboxylic acid, methoxy, chloro. - Polarity: Due to the carboxylic acid and methoxy groups, it is likely polar. - Solubility: May be soluble in polar solvents like water or ethanol, depending on the molecular structure. --- If you have a specific question about this compound (e.g., its synthesis, biological activity, or application), feel free to ask!